![molecular formula C6H5BFIO2 B1340018 (2-Fluoro-6-iodophenyl)boronic acid CAS No. 870777-22-3](/img/structure/B1340018.png)
(2-Fluoro-6-iodophenyl)boronic acid
Overview
Description
“(2-Fluoro-6-iodophenyl)boronic acid” is a boronic acid compound . Boronic acids are known for their ability to form reversible covalent bonds with 1,2- or 1,3-diols, which leads to their utility in various sensing applications .
Synthesis Analysis
Boronic acids and their derivatives are often used in Suzuki-Miyaura coupling reactions . Protodeboronation of pinacol boronic esters has been reported, utilizing a radical approach .Molecular Structure Analysis
The molecular formula of “this compound” is C6H5BFIO2 . The molecular weight is 265.82 .Chemical Reactions Analysis
Boronic acids are known for their role in Suzuki-Miyaura coupling reactions . This reaction is a metal-catalyzed cross-coupling reaction that forms carbon-carbon bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 265.82 . More specific properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Influence on Properties of Phenylboronic Compounds
- (2-Fluoro-6-iodophenyl)boronic acid, as a fluoro-substituted boronic acid, influences the properties of arylboronic acids in various applications. The electron-withdrawing character of fluorine affects Lewis acidity, acidity, hydrolytic stability, and spectroscopic properties of these compounds (Gozdalik et al., 2017).
Application in Fluorescence Quenching Studies
- This compound is valuable in fluorescence quenching studies. Fluorine-substituted boronic acids show unique behaviors in these studies, which are crucial for understanding the interactions in various solvent environments (Geethanjali et al., 2015).
Role in Selective Fluorescent Chemosensors
- Boronic acids, including this compound, have been utilized in the creation of fluorescent chemosensors. These sensors are used for detecting carbohydrates, bioactive substances, and ions like fluoride, copper, and mercury, benefiting medical diagnostics and biological research (Huang et al., 2012).
Structure-Reactivity Relationships in Boronic Acid Complexation
- Understanding the structure-reactivity relationships in boronic acid-diols complexation is vital for applications in biomaterials and sensing technologies. This includes the binding to biologically relevant diols such as saccharides and peptidoglycans (Brooks et al., 2018).
Use in Organic Synthesis
- This compound serves as an important intermediate in organic synthesis. It's used in the Suzuki aryl-coupling reaction synthesis of olefins, styrene, and biphenyl derivatives, aiding in the synthesis of various natural products and organic materials (Sun Hai-xia et al., 2015).
Role in Sensing Applications
- Boronic acids, including this compound, are integral in various sensing applications due to their interaction with diols and Lewis bases like fluoride or cyanide ions. These applications span from biological labeling to the development of therapeutics (Lacina et al., 2014).
Mechanism of Action
Target of Action
Boronic acids, including 2-fluoro-6-iodophenylboronic acid, are commonly used in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, targeting electrophilic carbon atoms in organic molecules .
Mode of Action
In Suzuki-Miyaura cross-coupling reactions, 2-Fluoro-6-iodophenylboronic acid interacts with its targets through a process called transmetalation . This process involves the transfer of the boronic acid group from boron to a metal catalyst, typically palladium . The resulting organometallic species then undergoes a coupling reaction with an electrophilic organic molecule .
Biochemical Pathways
The compound’s role in suzuki-miyaura cross-coupling reactions suggests it may be involved in the synthesis of biologically active compounds . These reactions can lead to the formation of carbon-carbon bonds, enabling the construction of complex organic molecules .
Pharmacokinetics
The compound’s stability under various conditions suggests it may have favorable pharmacokinetic properties
Result of Action
The molecular and cellular effects of 2-Fluoro-6-iodophenylboronic acid’s action are largely dependent on the specific context of its use. In the context of Suzuki-Miyaura cross-coupling reactions, the compound contributes to the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, potentially including pharmaceuticals and other biologically active molecules .
Action Environment
The action, efficacy, and stability of 2-Fluoro-6-iodophenylboronic acid can be influenced by various environmental factors. For instance, the efficiency of Suzuki-Miyaura cross-coupling reactions can be affected by the choice of catalyst, the presence of a base, and the reaction temperature . Additionally, the compound should be stored under inert gas at 2–8 °C to maintain its stability .
Safety and Hazards
Future Directions
Boronic acids have been increasingly utilized in diverse areas of research . They have been used in various areas ranging from biological labeling, protein manipulation and modification, to the development of therapeutics . The future directions of “(2-Fluoro-6-iodophenyl)boronic acid” could align with these applications.
Biochemical Analysis
Biochemical Properties
(2-Fluoro-6-iodophenyl)boronic acid plays a significant role in biochemical reactions, particularly in the field of organic synthesis and medicinal chemistry. This compound is often used in Suzuki-Miyaura coupling reactions, which are essential for forming carbon-carbon bonds in the synthesis of complex organic molecules . In biochemical contexts, this compound can interact with enzymes and proteins that have active sites containing diol groups. The boronic acid group forms reversible covalent bonds with these diols, which can inhibit or modulate the activity of the enzyme. For example, boronic acids are known to inhibit serine proteases by forming a covalent bond with the serine residue in the active site .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are of great interest. This compound can influence cell function by interacting with key cellular components. For instance, it has been observed that boronic acids can induce cell cycle arrest and apoptosis in cancer cells by modulating signaling pathways and gene expression . This compound may affect cellular metabolism by inhibiting enzymes involved in metabolic pathways, leading to changes in metabolite levels and energy production.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism is the formation of reversible covalent bonds with diol-containing biomolecules, such as enzymes and receptors. This interaction can inhibit enzyme activity or alter receptor function, leading to downstream effects on cellular processes . Additionally, the presence of fluorine and iodine atoms can enhance the compound’s binding affinity and specificity for certain targets, further influencing its biochemical activity.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. This compound is generally stable under standard storage conditions but may degrade over extended periods or under harsh conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enzyme inhibition and modulation of signaling pathways. At high doses, this compound can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical activity without causing toxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. The compound can be metabolized by enzymes that recognize the boronic acid group, leading to the formation of metabolites that may have distinct biological activities . These metabolic pathways can influence the overall efficacy and safety of this compound in biochemical applications.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments . The distribution of this compound can influence its biochemical activity and potential therapeutic effects.
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This localization can affect the compound’s activity and function, as it may interact with different biomolecules depending on its subcellular environment . Understanding the subcellular distribution of this compound is crucial for elucidating its mechanism of action and optimizing its use in biochemical research.
properties
IUPAC Name |
(2-fluoro-6-iodophenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BFIO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBSXGVJFWVWITH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC=C1I)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BFIO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584545 | |
Record name | (2-Fluoro-6-iodophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30584545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
870777-22-3 | |
Record name | B-(2-Fluoro-6-iodophenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=870777-22-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Fluoro-6-iodophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30584545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2-fluoro-6-iodophenylboronic acid in the synthesis of benziodoxaborole derivatives?
A1: 2-Fluoro-6-iodophenylboronic acid serves as the crucial starting material for synthesizing various benziodoxaborole derivatives []. The research highlights two key reactions:
- Chlorination and hydrolysis: 2-Fluoro-6-iodophenylboronic acid undergoes chlorination, likely forming an iododichloride intermediate. Subsequent treatment with water yields 1-chloro-4-fluoro-1H-1λ(3)-benzo[d][1,2,3]iodoxoborol-3-ol [].
- Hypochlorite oxidation: Reacting 2-fluoro-6-iodophenylboronic acid with a hypochlorite reagent in the presence of acetic or trifluoroacetic acid produces the corresponding 1-acetoxy or 1-trifluoroacetoxy substituted benziodoxaboroles, respectively [].
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